Cas no 1270451-99-4 (tert-butyl N-2-amino-2-(2-bromo-5-chlorophenyl)ethylcarbamate)

• Product Name: tert-butyl N-2-amino-2-(2-bromo-5-chlorophenyl)ethylcarbamate
• CAS No: 1270451-99-4
• MF: C₁₃H₁₈BrClN₂O₂
• MW: 349.651221752167
• CID: 5941200
• PubChem ID: 165663425
• Update Time: 2025-10-21

tert-butyl N-2-amino-2-(2-bromo-5-chlorophenyl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-2-(2-bromo-5-chlorophenyl)ethylcarbamate
• 1270451-99-4
• tert-butyl N-[2-amino-2-(2-bromo-5-chlorophenyl)ethyl]carbamate
• EN300-1878618

• Inchi： 1S/C13H18BrClN2O2/c1-13(2,3)19-12(18)17-7-11(16)9-6-8(15)4-5-10(9)14/h4-6,11H,7,16H2,1-3H3,(H,17,18)
• InChI Key： HCXNQZKZJOFKEZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C(CNC(=O)OC(C)(C)C)N)Cl

Computed Properties

• Exact Mass: 348.02402g/mol
• Monoisotopic Mass: 348.02402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-2-amino-2-(2-bromo-5-chlorophenyl)ethylcarbamate

Research Brief on tert-butyl N-2-amino-2-(2-bromo-5-chlorophenyl)ethylcarbamate (CAS: 1270451-99-4): Recent Advances and Applications

The compound tert-butyl N-2-amino-2-(2-bromo-5-chlorophenyl)ethylcarbamate (CAS: 1270451-99-4) has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential. The compound serves as a key intermediate in the development of novel pharmacophores, particularly in the design of kinase inhibitors and other targeted therapies.

Recent studies have highlighted the role of tert-butyl N-2-amino-2-(2-bromo-5-chlorophenyl)ethylcarbamate in the synthesis of small-molecule inhibitors targeting protein kinases involved in cancer and inflammatory diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a building block for the development of selective JAK2 inhibitors, which show promise in treating myeloproliferative disorders. The bromo and chloro substituents on the phenyl ring provide unique reactivity profiles, enabling diverse functionalization strategies.

From a synthetic chemistry perspective, advances in the preparation of this compound have been reported using novel palladium-catalyzed cross-coupling reactions. Researchers have optimized reaction conditions to achieve higher yields and purity, addressing previous challenges related to stereoselectivity. The tert-butyl carbamate protecting group has proven particularly valuable in multi-step syntheses, offering both stability and ease of deprotection under mild conditions.

Structural-activity relationship (SAR) studies incorporating this scaffold have revealed interesting insights into molecular recognition patterns. The 2-bromo-5-chlorophenyl moiety appears to contribute significantly to binding affinity in several target proteins, while the ethylcarbamate linker provides optimal spacing for interactions with key amino acid residues. These findings have important implications for rational drug design approaches in the development of new therapeutic agents.

Looking forward, the versatility of tert-butyl N-2-amino-2-(2-bromo-5-chlorophenyl)ethylcarbamate suggests continued importance in medicinal chemistry research. Current investigations are exploring its incorporation into PROTACs (proteolysis targeting chimeras) and other emerging therapeutic modalities. The compound's unique combination of chemical properties and biological activity makes it a valuable tool for addressing unmet medical needs across multiple disease areas.